Cas no 2034306-87-9 (5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide)

• Product Name: 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide
• CAS No: 2034306-87-9
• MF: C₁₃H₁₈N₆O
• MW: 274.321621417999
• CID: 5332400
• Update Time: 2025-10-28

5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)pyrazine-2-carboxamide
• 5-methyl-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide
• 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide

• Inchi： 1S/C13H18N6O/c1-9(2)12(8-19-5-4-16-18-19)17-13(20)11-7-14-10(3)6-15-11/h4-7,9,12H,8H2,1-3H3,(H,17,20)
• InChI Key： FESKDHQVJQEULT-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CN=1)NC(CN1C=CN=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• XLogP3: 0.6
• Topological Polar Surface Area: 85.6

Additional information on 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide

Introduction to 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2034306-87-9, identified as 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a pyrazine core, a triazole moiety, and an amide linkage, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrazine derivatives emerging as particularly promising candidates for their diverse pharmacological activities. The 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide structure combines elements known to interact favorably with biological targets. Specifically, the pyrazine ring is frequently associated with antimicrobial and anti-inflammatory properties, while the triazole group is recognized for its stability and bioavailability-enhancing capabilities. These features position the compound as a compelling subject for further investigation.

One of the most intriguing aspects of this molecule is its potential role in modulating enzyme activity. The amide group in the structure can serve as a hinge region for binding to protein targets, thereby influencing metabolic pathways or signal transduction processes. Current research in chemical biology increasingly relies on such modulators to address complex diseases by fine-tuning biological systems at the molecular level. The CAS no. 2034306-87-9 identifier ensures unambiguous recognition within scientific literature and databases, facilitating collaboration and reproducibility among researchers.

The synthesis of 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the triazole ring via azide-click chemistry—a strategy that has become ubiquitous in modern drug discovery due to its efficiency and selectivity. Subsequent functionalization of the butanoyl chain introduces the necessary complexity to achieve optimal interactions with biological targets. These synthetic pathways not only demonstrate the compound's accessibility but also showcase advancements in synthetic methodologies that are shaping the future of medicinal chemistry.

Recent studies have begun to explore the pharmacological profile of related pyrazine derivatives, providing valuable insights into their potential therapeutic applications. For instance, modifications at the pyrazine ring have been shown to alter binding affinities and selectivity profiles when interacting with enzymes such as kinases or phosphodiesterases. Similarly, variations in the triazole substituent can influence metabolic stability and bioavailability—critical factors in drug development. The 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]pyrazine-2-carboxamide structure exemplifies how strategic placement of these functional groups can yield compounds with tailored properties.

In clinical settings, compounds like this one are often evaluated for their potential as lead candidates in therapeutic pipelines. Preclinical studies may involve assessing their efficacy against specific disease models or their ability to modulate pathological pathways associated with conditions such as cancer or neurodegeneration. The amide group's role as a pharmacophore is particularly noteworthy here; it can be engineered to interact with specific residues on target proteins, thereby eliciting desired biological effects. Such precision is essential for developing drugs that minimize side effects while maximizing therapeutic outcomes.

The integration of computational methods into drug discovery has further accelerated the exploration of molecules like 5-methyl-N-[3-methyl-1-(1H-1,2,3-triazol-1-yb)butan]-2-pyrazine carboxamide (CAS no. 2034306_87_9). Molecular docking simulations allow researchers to predict binding modes and affinities before experimental validation—a process that significantly reduces attrition rates in early-stage development. These virtual screenings often prioritize compounds based on features such as hydrogen bonding capacity or hydrophobic interactions with target enzymes or receptors. The structural motifs present in this compound make it an attractive candidate for such computational analyses.

From an industrial perspective, scalable synthesis routes are crucial for translating promising candidates into viable drugs. The preparation of 5-methyl-N-[3-methyl_1-(IH_13-triaZol-l-yb)butan]-2-pyrazine carboxamide must balance cost-effectiveness with purity requirements to meet regulatory standards for clinical trials and commercialization. Advances in green chemistry principles have also influenced synthetic strategies by promoting sustainable practices that minimize waste and hazardous reagents—a trend that aligns well with broader societal goals regarding environmental responsibility.

The broader significance of this compound extends beyond its immediate pharmacological applications; it serves as a building block for more complex derivatives through further chemical modifications. For example，introducing additional heterocyclic rings or altering substituent patterns could yield novel analogs with enhanced potency or selectivity profiles。 Such iterative design processes are fundamental to modern drug discovery pipelines，where compounds like this one contribute valuable starting points for innovation。

In conclusion，the exploration of molecules such as 5_methyl_N_[3_methyl-l_(IH_13_triaZol-l_yb)_butan]-2_pyrAzine_carboxAmide (CAS_no_2034306_87_9) underscores their importance in advancing chemical biology and pharmaceutical research。 Their structural complexity，functional diversity，and potential therapeutic applications make them compelling subjects for further investigation。 As scientific methodologies continue to evolve，compounds like this will undoubtedly play pivotal roles in discovering next-generation therapeutics that address unmet medical needs。